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Compound of Interest

Compound Name: 7-Chlorotryptophan

Cat. No.: B086515

For Researchers, Scientists, and Drug Development Professionals

Introduction

7-Chlorotryptophan is a halogenated derivative of the essential amino acid L-tryptophan. As a
non-proteinogenic amino acid, it serves as a valuable chiral building block in the synthesis of
complex pharmaceutical compounds and as a tool for studying tryptophan metabolism and its
derivatives.[1] The introduction of a chlorine atom at the 7-position of the indole ring imparts
unique physicochemical properties that can influence biological activity, making it a compound
of significant interest in drug discovery and biochemical research. This technical guide provides
an in-depth overview of 7-Chlorotryptophan, including its chemical identity, synthesis, and its
role in experimental research and drug development.

Chemical and Physical Properties

7-Chlorotryptophan is a solid, white to pale yellow, hygroscopic compound.[2] Its properties
are summarized in the table below.
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Property Value Reference
(2S)-2-amino-3-(7-chloro-1H-
IUPAC Name ) ) ) [3]
indol-3-yl)propanoic acid
CAS Number 73945-46-7 (L-isomer) [2]
153-97-9 (DL-racemic mixture)  [3][4]
Molecular Formula C11H11CIN202 [2][3]
Molecular Weight 238.67 g/mol [2][3]
Melting Point 290-291 °C [2]
Boiling Point 476.9 £ 45.0 °C (Predicted) [2]
Density 1.474 + 0.06 g/cm? (Predicted) [2]
pKa 2.21 £ 0.10 (Predicted) [2]
Slightly soluble in aqueous
» acid and water (with heating),
Solubility ) ) [2]
very slightly soluble in
methanol.
Store at 2—8 °C under inert gas
Storage [2]

(nitrogen or argon).

Synthesis of 7-Chloro-L-tryptophan

The regioselective synthesis of 7-Chloro-L-tryptophan is most effectively achieved through

enzymatic catalysis, utilizing the flavin-dependent enzyme Tryptophan 7-halogenase (PrnA).

This enzyme facilitates the chlorination of L-tryptophan at the C7 position of the indole ring.

Enzymatic Synthesis Workflow
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Reactants & Enzyme

L-Tryptophan Tryptophan 7-halogenase (PrnA) FADH2, 02, CI-

Reaction

Incubation at controlled
temperature and pH

eaction Mixture

Purifiration

Chromatographic Separation
(e.g., HPLC)

Purified Product

7-Chloro-L-tryptophan
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Assay Setup

Enzyme (PrnA)
Substrate (L-Tryptophan)
Cofactors (FAD, NADH, RebF, etc.)

Buffer

Reaction &/ Monitoring

mubate at optimal temperatui‘

Collect samples at
different time points

;

Stop reaction
(e.g., heat inactivation)

LC-MS analysis to quantify
7-Chlorotryptophan

Data Analysis

Determine kinetic parameters

(kcat, Km)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b086515?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086515?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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